2-(Dioxo-lambda~6~-sulfanylidene)propane

• CAS No.: 79458-35-8
• Molecular Formula: C3H6O2S
• Molecular Weight: 106.15 g/mol
• IUPAC Name: 2-sulfonylpropane
• InChI: InChI=1S/C3H6O2S/c1-3(2)6(4)5/h1-2H3
• InChI Key: AWZRBUVZMPCWDR-UHFFFAOYSA-N
• Canonical SMILES: CC(=S(=O)=O)C

Description

2-(Dioxo-lambda~6~-sulfanylidene)propane is a sulfur-containing organic compound characterized by a propane backbone substituted with a hypervalent dioxo-sulfanylidene group. The "lambda~6~" notation indicates a hexavalent sulfur atom, which adopts a trigonal bipyramidal geometry, stabilized by resonance between the sulfur and adjacent oxygen atoms. This structure is analogous to sulfoximides (S(=O)₂N) or sulfondiimides, where the sulfur atom engages in conjugated bonding with electronegative substituents. Such hypervalent sulfur compounds are of significant interest in materials science and medicinal chemistry due to their unique electronic properties, including high polarity and redox activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural and functional differences between 2-(Dioxo-lambda~6~-sulfanylidene)propane and analogous sulfur-containing compounds:

Compound Name	Structure	Functional Groups	Key Properties	Applications	References
2-(Dioxo-lambda~6~-sulfanylidene)propane	Propane backbone with S(=O)₂ group	Dioxo-sulfanylidene (hypervalent S)	High polarity, resonance stabilization, redox activity	Optoelectronics, catalysis
Methyl propyl sulfide	CH₃-S-CH₂CH₂CH₃	Thioether (S)	Low oxidation state, hydrophobic	Organic synthesis, flavorants
4,4'-Sulfonyldiphenol	Aromatic rings linked by SO₂ group	Sulfone (SO₂)	High thermal stability, rigidity	Polymer production (e.g., polysulfones)
N-[Dimethyl(oxo)-lambda^6-sulfanylidene]-2-oxo-2-phenylacetamide	Sulfoximide (S(=O)₂N) attached to acetamide	Sulfoximide, carbonyl	Enhanced hydrogen bonding, bioactivity	Medicinal chemistry
5-[(4-Oxo-4H-chromen-3-yl)methylidene]-4,6-dithioxo-2-sulfanyl-2-sulfido-1,3,2-diazaphosphinane	Chromone fused with dithioxo and sulfido groups	Dithioxo, sulfido, phosphinane	Extended π-conjugation, photoluminescence	Organic LEDs, sensors

Reactivity and Stability

• Oxidation Resistance: The hypervalent sulfur in 2-(Dioxo-lambda~6~-sulfanylidene)propane confers greater oxidative stability compared to methyl propyl sulfide (thioether), which is prone to oxidation to sulfoxides or sulfones . However, it is less stable than aromatic sulfones like 4,4'-sulfonyldiphenol, where the SO₂ group is rigidly integrated into a conjugated system .
• Electronic Effects : The dioxo-sulfanylidene group enhances electron-withdrawing properties, similar to sulfoximides (e.g., N-[dimethyl(oxo)-lambda^6-sulfanylidene]-2-oxo-2-phenylacetamide), making it suitable for charge-transfer applications in optoelectronic devices . In contrast, dithioxo-sulfido compounds (e.g., compound 2 in ) exhibit red-shifted absorption due to extended π-conjugation .

Research Findings and Challenges

• Synthesis Challenges : Hypervalent sulfur compounds often require stringent conditions for synthesis. For example, compound 2 in was prepared via multi-step reactions under inert atmospheres, highlighting the sensitivity of such systems .
• Stability Limitations : While 2-(Dioxo-lambda~6~-sulfanylidene)propane is more stable than sulfides, its aliphatic backbone may render it susceptible to thermal degradation compared to aromatic sulfones .
• Computational Insights : Density functional theory (DFT) studies on sulfoximides () suggest that the hypervalent sulfur’s resonance stabilization reduces reactivity toward nucleophiles, a property likely shared by the target compound .